Cas no 67122-13-8 (2-Naphthalenecarbonitrile, 1-amino-4-nitro-)

2-Naphthalenecarbonitrile, 1-amino-4-nitro- structure
67122-13-8 structure
Product Name:2-Naphthalenecarbonitrile, 1-amino-4-nitro-
CAS No:67122-13-8
MF:C11H7N3O2
MW:213.192181825638
CID:388137
PubChem ID:12405681
Update Time:2025-04-19

2-Naphthalenecarbonitrile, 1-amino-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbonitrile, 1-amino-4-nitro-
    • 1-amino-4-nitronaphthalene-2-carbonitrile
    • DTXSID60496728
    • 67122-13-8
    • Inchi: 1S/C11H7N3O2/c12-6-7-5-10(14(15)16)8-3-1-2-4-9(8)11(7)13/h1-5H,13H2
    • InChI Key: OCOQVJJGHJWVBL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C#N)C(=C2C=CC=CC2=1)N)=O

Computed Properties

  • Exact Mass: 213.053826475g/mol
  • Monoisotopic Mass: 213.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 95.6Ų
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